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Compound of Interest

Compound Name: Butriptyline

Cat. No.: B090678 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols and technical data for the preparation of

Butriptyline solutions for use in a laboratory setting. Butriptyline is a tricyclic antidepressant

(TCA) used in research to study its effects on various cellular and physiological processes.[1]

[2] It is an analogue of amitriptyline.[1] Accurate and consistent solution preparation is critical

for obtaining reproducible experimental results.

Butriptyline Properties
Butriptyline is commercially available as a free base and as a hydrochloride salt.[1] The free

base is an oil that does not mix with water, while the hydrochloride salt is a crystalline solid that

is freely soluble in water.[3][4] For most laboratory applications involving aqueous buffers or cell

culture media, the use of Butriptyline Hydrochloride is recommended.

Chemical and Physical Data
The fundamental properties of Butriptyline free base and its hydrochloride salt are

summarized below.
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Property Butriptyline (Free Base) Butriptyline Hydrochloride

Synonyms Butriptylene, AY-62014[1][2]
Butriptyline HCl, AY-62014[1]

[5]

Molecular Formula C₂₁H₂₇N[1] C₂₁H₂₇N·HCl[4]

Molecular Weight 293.45 g/mol [1] 329.91 g/mol [4][5]

CAS Number 35941-65-2[2] 5585-73-9[1][5]

Appearance Clear Oil[3][4] Crystalline Solid[4]

Pharmacological Profile
Butriptyline acts on multiple targets. It is a potent antihistamine and anticholinergic, a

moderate 5-HT₂ and α₁-adrenergic receptor antagonist, and a very weak monoamine reuptake

inhibitor.[1][6]

Target Kᵢ (nM) Species

H₁ Receptor 1.1 Human

Muscarinic ACh Receptor

(mACh)
35 Human

5-HT₂ₐ Receptor 380 Human

α₁-Adrenergic Receptor 570 Human

Serotonin Transporter (SERT) 1,360 Human

Norepinephrine Transporter

(NET)
5,100 Human

Dopamine Transporter (DAT) 3,940 Human

α₂-Adrenergic Receptor 4,800 Human

5-HT₁ₐ Receptor 7,000 Human

(Data sourced from

reference[6])
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Solubility Data
Precise solubility data for Butriptyline is limited. The hydrochloride salt is reported to be freely

soluble in water.[4] For organic solvents, data from structurally similar TCAs like Nortriptyline

and Amitriptyline are provided as an estimate.

Solvent Butriptyline Hydrochloride Solubility

Water Freely Soluble[4]

DMSO ~30 mg/mL (Estimate based on Nortriptyline[7])

Ethanol ~15 mg/mL (Estimate based on Nortriptyline[7])

PBS (pH 7.2) ~1 mg/mL (Estimate based on Nortriptyline[7])

Note: When preparing solutions, always start with a small amount of solvent and ensure the

compound has fully dissolved before adding the remaining volume. Sonication can be used to

aid dissolution if necessary.

Experimental Protocols
Safety First: Before handling, review the Safety Data Sheet (SDS). Butriptyline should be

considered a hazardous substance.[3] Use appropriate personal protective equipment (PPE),

including gloves, safety goggles, and a lab coat. All handling of the powdered form should be

done in a chemical fume hood or ventilated enclosure.

Protocol 2.1: Preparation of a High-Concentration Stock
Solution in Organic Solvent
This protocol is suitable for creating a concentrated stock solution that can be aliquoted and

stored for long-term use. DMSO is a common solvent choice due to its high solubilizing

capacity and compatibility with cell culture media at low final concentrations (<0.1%).[8]

Materials:

Butriptyline Hydrochloride powder
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Dimethyl sulfoxide (DMSO), anhydrous

Sterile microcentrifuge tubes or cryovials

Analytical balance

Calibrated pipettes

Procedure:

Calculate Required Mass: Determine the mass of Butriptyline HCl needed to prepare the

desired stock concentration and volume.

Formula: Mass (g) = Molarity (mol/L) × Molecular Weight ( g/mol ) × Volume (L)

Example (for 10 mL of a 10 mM stock): Mass (g) = (0.010 mol/L) × (329.91 g/mol ) ×

(0.010 L) = 0.03299 g = 32.99 mg

Weigh Compound: Accurately weigh the calculated mass of Butriptyline HCl powder using

an analytical balance.

Dissolution: Add the weighed powder to a sterile container. Using a calibrated pipette, add a

portion of the DMSO (e.g., 8 mL for a 10 mL final volume). Vortex or sonicate gently until the

solid is completely dissolved.

Final Volume Adjustment: Add DMSO to reach the final desired volume (e.g., 10 mL). Mix

thoroughly to ensure a homogenous solution.

Aliquoting and Storage: Dispense the stock solution into small, single-use aliquots in sterile,

tightly sealed cryovials. Store at -20°C or -80°C, protected from light.

Protocol 2.2: Preparation of an Aqueous Stock Solution
For experiments sensitive to organic solvents, an aqueous stock can be prepared using

Butriptyline HCl. Note that aqueous solutions are generally less stable and should be

prepared fresh. It is not recommended to store aqueous solutions for more than one day.[7][9]

Materials:
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Butriptyline Hydrochloride powder

Sterile, purified water (e.g., Milli-Q or WFI) or desired aqueous buffer (e.g., PBS)

Sterile container (e.g., 15 mL conical tube)

Analytical balance

Procedure:

Calculate and Weigh: Use the formula from Protocol 2.1 to determine and weigh the required

mass of Butriptyline HCl.

Dissolution: Add the powder to the sterile container. Add the desired volume of water or

buffer.

Mix: Secure the cap and vortex or invert the tube until the powder is fully dissolved. Gentle

warming (to 37°C) may aid dissolution if needed.

Sterilization (Optional): If required for the application (e.g., cell culture), sterile-filter the final

solution through a 0.22 µm syringe filter into a sterile container.

Use: Use the solution immediately. Discard any unused solution after 24 hours.

Protocol 2.3: Preparation of Working Solutions by Serial
Dilution
Working solutions for experiments are typically prepared by diluting a high-concentration stock

solution into the final aqueous medium (e.g., cell culture medium, assay buffer).

Materials:

High-concentration Butriptyline stock solution (from Protocol 2.1 or 2.2)

Sterile cell culture medium or experimental buffer

Sterile pipette tips and tubes
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Procedure:

Calculate Dilution: Determine the volume of stock solution needed to achieve the final

desired concentration in the working solution.

Formula: M₁V₁ = M₂V₂

M₁ = Molarity of stock solution

V₁ = Volume of stock solution needed

M₂ = Molarity of final working solution

V₂ = Volume of final working solution

Example (prepare 10 mL of a 10 µM working solution from a 10 mM stock): V₁ = (M₂V₂) /

M₁ = (10 µM × 10 mL) / 10,000 µM = 0.010 mL = 10 µL

Dilution: Add the final medium to a sterile tube (e.g., 9.99 mL of medium). Add the calculated

volume of the stock solution (e.g., 10 µL).

Mix: Vortex gently to ensure complete mixing.

Vehicle Control: For experiments using an organic solvent stock (e.g., DMSO), prepare a

vehicle control by adding the same volume of the solvent to the medium without the drug.[8]

Stability and Storage
Proper storage is essential to maintain the integrity of Butriptyline.
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Form
Storage
Temperature

Duration Notes

Solid Powder

Room

Temperature[10] or

-20°C

≥ 4 years (for related

TCAs[7][9])

Store in original,

tightly sealed, light-

resistant containers.

[3]

Organic Stock

(DMSO)
-20°C or -80°C Several months

Aliquot to avoid

repeated freeze-thaw

cycles. Protect from

light.

Aqueous Solution 2-8°C ≤ 24 hours

Prepare fresh before

each experiment.

Prone to degradation.

[7][9]

Diagrams and Workflows
Butriptyline Mechanism of Action
The following diagram illustrates the primary pharmacological targets of Butriptyline at the

neuronal synapse.
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Caption: Butriptyline's multi-target mechanism of action.
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Workflow for Stock Solution Preparation
This workflow outlines the key steps for preparing a Butriptyline stock solution.

Start

1. Calculate Mass
(Molarity x MW x Volume)

2. Weigh Compound
(Use analytical balance)

3. Dissolve in Solvent
(e.g., DMSO or Water)

4. Adjust to Final Volume
& Mix Thoroughly

5. Ensure Complete Dissolution
(Visually inspect, sonicate if needed)

Not Dissolved

6. Aliquot into Vials
(For long-term storage)

Dissolved

7. Store Appropriately
(-20°C, protected from light)

End
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Caption: Standard workflow for preparing Butriptyline stock solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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